Cas no 83-20-5 (8-Cyanonaphthalene-1-sulfonic acid)

• Product name: 8-Cyanonaphthalene-1-sulfonic acid
• CAS No: 83-20-5
• MF: C₁₁H₇NO₃S
• MW: 233.243
• CID: 2804247
• PubChem ID: 3788967

8-Cyanonaphthalene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• STK372709
• 83-20-5
• AKOS003620642
• DTXSID50396425
• SCHEMBL7813445
• 8-Cyanonaphthalene-1-sulfonic acid

• Inchi： InChI=1S/C11H7NO3S/c12-7-9-5-1-3-8-4-2-6-10(11(8)9)16(13,14)15/h1-6H,(H,13,14,15)
• InChI Key： HZSVYDSUGKRFRN-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 233.01466426Da
• Monoisotopic Mass: 233.01466426Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.5Ų
• XLogP3: 1.6